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Compound of Interest

Compound Name: 4-Bromo-3-nitrotoluene

Cat. No.: B1266263

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 4-
Bromo-3-nitrotoluene, a key intermediate in various synthetic applications. This document
outlines the experimentally determined physical constants of this compound and furnishes
detailed protocols for their verification, ensuring accuracy and reproducibility in a laboratory
setting.

Physicochemical Data of 4-Bromo-3-nitrotoluene

The melting and boiling points are critical physical properties that indicate the purity of a
compound. The data for 4-Bromo-3-nitrotoluene are summarized below.

Physical Property Value Conditions
Melting Point 27.0-34.0 °C Not Applicable
29-32 °C Not Applicable

31-33°C Literature Value[1][2]

Boiling Point 151.5-152.5°C 14 mmHg[1][2]
96 °C 1 mmHg
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Experimental Protocols

Accurate determination of melting and boiling points is fundamental in chemical analysis. The

following are standard laboratory procedures for obtaining these values.

Melting Point Determination: Capillary Method

The capillary method is the most common technique for determining the melting point of a
solid.[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[4]
Capillary tubes (sealed at one end)
Thermometer

Sample of 4-Bromo-3-nitrotoluene (finely powdered)

Procedure:

Sample Preparation: A small amount of finely powdered 4-Bromo-3-nitrotoluene is packed
into a capillary tube to a height of 2-3 mm.[5] The tube is then tapped gently to ensure the
sample is compact at the bottom.[5]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer bulb.

Heating: The sample is heated rapidly to a temperature about 15-20°C below the expected
melting point. The heating rate is then reduced to 1-2°C per minute to allow for thermal
equilibrium.[6]

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a
transparent liquid is recorded as the end of the melting range.[5][7] For a pure compound,
this range should be narrow, typically 0.5-2°C.
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Boiling Point Determination: Distillation Method

For determining the boiling point of a liquid at atmospheric pressure, the distillation method is
commonly employed.[8][9]

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips
Procedure:

o Apparatus Setup: The distillation apparatus is assembled. The liquid sample (at least 5 mL)
and a few boiling chips are placed in the distillation flask.[2] The thermometer is positioned
so that the top of the bulb is level with the bottom of the side arm of the distillation flask.

o Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

o Observation: The temperature is recorded when the vapor temperature stabilizes. This stable
temperature, observed during the collection of the distillate, is the boiling point of the liquid.
[8] The barometric pressure should also be recorded.[2]

Boiling Point Determination at Reduced Pressure

Since many organic compounds decompose at their atmospheric boiling points, determination
at reduced pressure is common.[8][10]

Apparatus:
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o Standard distillation apparatus
e Vacuum pump or aspirator[11]
e Manometer

Procedure:

e Apparatus Setup: The distillation apparatus is assembled as described above, but it is
connected to a vacuum source through a trap. A manometer is included in the system to
measure the pressure.

e Heating and Evacuation: The system is evacuated to the desired pressure. Heating is then
commenced.

o Observation: The temperature at which the liquid boils and a steady distillation rate is
achieved is recorded as the boiling point at that specific pressure.[10]

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the determination and verification of
the physical properties of a chemical compound.
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Workflow for Physical Property Determination of 4-Bromo-3-nitrotoluene
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Caption: Logical workflow for determining the physical properties of a compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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